![molecular formula C14H23N3O B2509875 N-(1-cyanocyclohexyl)-2-piperidin-1-ylacetamide CAS No. 1210340-22-9](/img/structure/B2509875.png)
N-(1-cyanocyclohexyl)-2-piperidin-1-ylacetamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds has been studied. For instance, the conversion of 1-cyanocyclohexylacetonitrile to 1-cyanocyclohexaneacetic acid, an important intermediate of gabapentin, was achieved using a “super nitrilase mutant” of nitrilase from Acidovorax facilis . This process was developed by employing the whole cell of recombinant E. coli .Scientific Research Applications
Pharmacological Research and Drug Design
Arylcyclohexylamines, such as ketamine and phencyclidine (PCP) derivatives, have been extensively studied for their pharmacological properties. These compounds are of interest for their anesthetic, analgesic, and potential antimalarial activities. The modification of these molecules can lead to the development of new drugs with improved efficacy and reduced side effects. For instance, modifications on the piperidine ring of ketamine derivatives have been explored for enhancing analgesic effects and exploring new therapeutic applications (Masaud et al., 2022; Ahmadi et al., 2012).
Synthetic Chemistry and Material Science
The synthesis of novel compounds through reactions involving piperidines and other nitrogen-containing rings is a significant area of research in synthetic chemistry. These methodologies allow for the creation of complex molecules with potential applications in material science and as pharmaceutical intermediates. For example, electrochemical methods for the cyanation of secondary piperidines offer a route to synthesize amino acid derivatives, which are crucial building blocks in drug development (Lennox et al., 2018).
Analytical and Biological Studies
Analytical techniques for characterizing arylcyclohexylamines and their derivatives are vital for understanding their biological effects and for the development of new therapeutic agents. Research has focused on developing robust methods for the qualitative and quantitative analysis of these compounds in biological matrices, aiding in the pharmacokinetic and toxicological evaluation of potential drugs (De Paoli et al., 2013).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(1-cyanocyclohexyl)-2-piperidin-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O/c15-12-14(7-3-1-4-8-14)16-13(18)11-17-9-5-2-6-10-17/h1-11H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUKMSNCRZGPQDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C#N)NC(=O)CN2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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